1-(4-chloro-2-nitrophenyl)methanamine hydrochloride
Overview
Description
1-(4-chloro-2-nitrophenyl)methanamine hydrochloride is a chemical compound with the linear formula C7H8Cl2N2O2 . It is provided to early discovery researchers as part of a collection of rare and unique chemicals .
Molecular Structure Analysis
The molecular structure of this compound is represented by the linear formula C7H8Cl2N2O2 . The molecular weight of this compound is 223.06 .Mechanism of Action
1-(4-chloro-2-nitrophenyl)methanamine hydrochloride acts as a nucleophilic reagent in various organic reactions. It can be used as a nucleophile in the synthesis of various heterocyclic compounds. It can also act as a catalyst in various chemical reactions. It can also be used as a catalyst in the synthesis of various compounds.
Biochemical and Physiological Effects
This compound has been studied for its biochemical and physiological effects. It has been found to have anti-inflammatory and anti-oxidant properties. It has also been found to have anti-bacterial and anti-fungal properties. It has also been found to have anti-cancer properties.
Advantages and Limitations for Lab Experiments
The main advantages of using 1-(4-chloro-2-nitrophenyl)methanamine hydrochloride in lab experiments are its high yield and its ability to form stable derivatives. It is also relatively easy to synthesize and has a wide range of applications in the field of scientific research. However, this compound can be toxic and can cause irritation to the skin and eyes. It should be handled with care and protective equipment should be used when handling this compound.
Future Directions
Future research on 1-(4-chloro-2-nitrophenyl)methanamine hydrochloride could focus on its potential applications in the pharmaceutical and agrochemical industries. It could also be studied for its potential therapeutic effects in various diseases and disorders. Other potential areas of research include its potential role in the synthesis of various heterocyclic compounds and its potential applications in the synthesis of various compounds. Additionally, further research could be conducted on its biochemical and physiological effects.
Synthesis Methods
1-(4-chloro-2-nitrophenyl)methanamine hydrochloride can be synthesized from the reaction of 4-chloro-2-nitrophenol and methylamine hydrochloride in the presence of a base or acid catalyst. The reaction takes place under reflux conditions in an inert atmosphere. The yield of this compound from this method is usually high.
Scientific Research Applications
1-(4-chloro-2-nitrophenyl)methanamine hydrochloride has a wide range of applications in the field of scientific research. It is used in the synthesis of various compounds such as pharmaceuticals, agrochemicals, and other research purposes. It is also used as a reagent in various reactions such as the synthesis of 4-chloro-2-nitrophenyl derivatives. It is also used as a building block in the synthesis of various heterocyclic compounds. It is also used in organic synthesis for the preparation of various compounds.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(4-chloro-2-nitrophenyl)methanamine hydrochloride involves the reduction of 4-chloro-2-nitroacetophenone to 1-(4-chloro-2-nitrophenyl)ethanone, followed by reductive amination with formaldehyde and ammonium chloride to yield the final product.", "Starting Materials": [ "4-chloro-2-nitroacetophenone", "sodium borohydride", "acetic acid", "formaldehyde", "ammonium chloride", "hydrochloric acid", "sodium hydroxide", "water" ], "Reaction": [ "Step 1: Dissolve 4-chloro-2-nitroacetophenone in acetic acid.", "Step 2: Add sodium borohydride to the solution and stir for several hours at room temperature.", "Step 3: Quench the reaction by adding water and then acidify with hydrochloric acid.", "Step 4: Extract the product with ethyl acetate and dry over magnesium sulfate.", "Step 5: Dissolve the dried product in ethanol and add formaldehyde and ammonium chloride.", "Step 6: Heat the mixture under reflux for several hours.", "Step 7: Cool the mixture and adjust the pH to basic using sodium hydroxide.", "Step 8: Extract the product with ethyl acetate and dry over magnesium sulfate.", "Step 9: Dissolve the dried product in hydrochloric acid and recrystallize to yield 1-(4-chloro-2-nitrophenyl)methanamine hydrochloride." ] } | |
CAS RN |
67567-37-7 |
Molecular Formula |
C7H8Cl2N2O2 |
Molecular Weight |
223.1 |
Purity |
0 |
Origin of Product |
United States |
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